Cas no 2229015-96-5 (5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine
• CAS No: 2229015-96-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6423364
• PubChem ID: 165648647
• Update Time: 2025-05-19

5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine
• 2229015-96-5
• EN300-1791101

• Inchi： 1S/C9H11N3O/c1-5-3-11-6(2)8(5)9-7(10)4-12-13-9/h3-4,11H,10H2,1-2H3
• InChI Key： DSYFSTZIDQTAPM-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine (CAS No. 2229015-96-5)

The compound 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine (CAS No. 2229015-96-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring fused with an oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its ability to interact with biological targets and exhibit diverse chemical properties.

In recent years, the demand for heterocyclic compounds like 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine has surged due to their versatility in medicinal chemistry. This compound’s amine and oxazole functionalities are key to its reactivity, enabling it to participate in cross-coupling reactions and hydrogen bonding, which are critical for designing new bioactive molecules. Its CAS No. 2229015-96-5 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and lead optimization studies.

One of the trending topics in organic synthesis is the development of sustainable methodologies for constructing complex heterocycles. 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine aligns with this trend, as researchers explore green chemistry approaches to its synthesis. Questions like “How to synthesize oxazole derivatives efficiently?” or “What are the applications of pyrrole-containing compounds in drug design?” are commonly encountered in scientific forums and search engines, highlighting the compound’s interdisciplinary appeal.

From a structural-activity relationship (SAR) perspective, the 2,4-dimethylpyrrole unit in this compound contributes to its lipophilicity, which is crucial for membrane permeability in drug delivery systems. Meanwhile, the oxazole-4-amine group offers sites for molecular modifications, making it a valuable scaffold for combinatorial chemistry. These features have led to its inclusion in libraries for virtual screening and fragment-based drug discovery (FBDD).

Beyond pharmaceuticals, 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine is also explored in material science for its potential in organic electronics and catalysis. Its conjugated system and electron-rich heteroatoms make it a candidate for light-emitting diodes (LEDs) or photocatalysts. Searches such as “oxazole-based materials for optoelectronics” or “pyrrole derivatives in catalysis” underscore its multifaceted utility.

In conclusion, 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,2-oxazol-4-amine (CAS No. 2229015-96-5) represents a compelling case study in modern chemical innovation. Its dual role in life sciences and advanced materials exemplifies the convergence of disciplines driving today’s research. As AI-assisted molecular design and automated synthesis gain traction, this compound’s relevance is poised to expand further, answering pressing questions in both academia and industry.